4-(2,4-Dimethylphenyl)-3-thiosemicarbazide
Overview
Description
“4-(2,4-Dimethylphenyl)-3-thiosemicarbazide” is a complex organic compound. The name suggests it contains a thiosemicarbazide group, which is a functional group consisting of a thiourea attached to a hydrazine group . It also contains a 2,4-dimethylphenyl group, which is a phenyl group with two methyl groups attached at the 2nd and 4th positions .
Synthesis Analysis
While specific synthesis methods for “4-(2,4-Dimethylphenyl)-3-thiosemicarbazide” were not found, related compounds such as 2,4-Dimethylphenyl isocyanate have been synthesized from 2,4-Dimethyl aniline and Triphosgene .
Scientific Research Applications
Spectral Characterization and Structural Analysis
4-(2,4-Dimethylphenyl)-3-thiosemicarbazide and its derivatives have been extensively studied for their spectral properties and crystal structures. Research has demonstrated that these compounds exhibit unique conformational characteristics and crystallize in various systems, which is crucial for understanding their chemical behavior and potential applications (Umamatheswari, Pratha, & Kabilan, 2011).
Biological Activity and Pharmaceutical Applications
Several studies have focused on the biological activities of thiosemicarbazide derivatives, including 4-(2,4-Dimethylphenyl)-3-thiosemicarbazide. These compounds have been found to possess antimicrobial properties, making them potential candidates for pharmaceutical development. For instance, a study on the effects of a thiosemicarbazide camphene derivative on Trichophyton mentagrophytes indicated significant antifungal effects, suggesting the potential use of these compounds in treating fungal infections (Yamaguchi et al., 2009).
Coordination Compounds and Antimicrobial Activity
Thiosemicarbazide derivatives, including 4-(2,4-Dimethylphenyl)-3-thiosemicarbazide, have been used to form coordination compounds with metals like copper. These compounds exhibit selective antimicrobial activity against bacteria such as Staphylococcus aureus and Escherichia coli, highlighting their potential in developing new antimicrobial agents (Gulea et al., 2012).
Potential in Cancer Research
Recent research has explored the potential of thiosemicarbazide derivatives in cancer treatment. For example, a study on potential anticancer agents against melanoma cells based on an as-synthesized thiosemicarbazide derivative showed cytotoxicity to melanoma cells, indicating a promising avenue for cancer research (Kozyra et al., 2022).
Future Directions
properties
IUPAC Name |
1-amino-3-(2,4-dimethylphenyl)thiourea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3S/c1-6-3-4-8(7(2)5-6)11-9(13)12-10/h3-5H,10H2,1-2H3,(H2,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTRJQDFRZLKDHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=S)NN)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90985074 | |
Record name | N-(2,4-Dimethylphenyl)hydrazinecarboximidothioic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90985074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,4-Dimethylphenyl)-3-thiosemicarbazide | |
CAS RN |
66411-51-6 | |
Record name | N-(2,4-Dimethylphenyl)hydrazinecarboximidothioic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90985074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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